Cas no 671-59-0 ((2Z)-1-chloropropan-2-one oxime)

• Product Name: (2Z)-1-chloropropan-2-one oxime
• CAS No: 671-59-0
• MF: C₃H₆ClNO
• MW: 107.538839817047
• CID: 1715715
• PubChem ID: 6537383
• Update Time: 2025-04-21

(2Z)-1-chloropropan-2-one oxime Chemical and Physical Properties

Names and Identifiers

• (2Z)-1-chloropropan-2-one oxime
• (NZ)-N-(1-chloropropan-2-ylidene)hydroxylamine
• 1-Chloro-2-propanone oxime
• BRN 1737968
• 1-chloroacetoxime
• 671-59-0
• SCHEMBL13990218
• 2-Propanone, 1-chloro-, oxime
• 3-01-00-02749 (Beilstein Handbook Reference)
• (e)-1-chloro-2-propanone oxime

• Inchi： 1S/C3H6ClNO/c1-3(2-4)5-6/h6H,2H2,1H3/b5-3-
• InChI Key： ADYDCWWHQBOFHC-HYXAFXHYSA-N
• SMILES： ClC/C(/C)=N\O

Computed Properties

• Exact Mass: 107.01388
• Monoisotopic Mass: 107.013792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.18
• Boiling Point: 194.5°C at 760 mmHg
• Flash Point: 71.4°C
• Refractive Index: 1.457
• PSA: 32.59